Cas no 1440535-70-5 (1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol)

• Product Name: 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol
• CAS No: 1440535-70-5
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• MDL: MFCD23381092
• CID: 4700443
• Update Time: 2025-06-12

1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol
• tert-butyl 4-hydroxy-4-({[(oxolan-2-yl)methyl]amino}methyl)piperidine-1-carboxylate
• OR110087

• MDL： MFCD23381092
• Inchi： 1S/C16H30N2O4/c1-15(2,3)22-14(19)18-8-6-16(20,7-9-18)12-17-11-13-5-4-10-21-13/h13,17,20H,4-12H2,1-3H3
• InChI Key： QMIVLNMFESBERW-UHFFFAOYSA-N
• SMILES： OC1(CNCC2CCCO2)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 373
• Topological Polar Surface Area: 71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol

Introduction to 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol (CAS No. 1440535-70-5)

1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol (CAS No. 1440535-70-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a butoxycarbonyl group, and a tetrahydrofuran moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The butoxycarbonyl group, often abbreviated as Boc, is a widely used protecting group in organic synthesis. It is particularly valuable for protecting amino groups during the synthesis of peptides and other nitrogen-containing compounds. The presence of this group in 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol suggests that the compound may be involved in processes where the protection and deprotection of amino functionalities are crucial.

The piperidine ring is a six-membered heterocyclic amine that is found in many biologically active compounds. Piperidine derivatives are known for their diverse pharmacological activities, including analgesic, anti-inflammatory, and antipsychotic properties. The piperidine ring in this compound provides a rigid structure that can influence its conformational flexibility and binding interactions with biological targets.

The tetrahydrofuran (THF) moiety is a five-membered cyclic ether that is commonly used as a solvent in organic synthesis. However, when incorporated into the structure of a compound like 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol, it can significantly affect the compound's solubility, stability, and reactivity. The THF moiety can also enhance the compound's ability to form hydrogen bonds, which can be crucial for its biological activity.

Recent research has focused on the potential therapeutic applications of compounds with similar structures to 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol. For instance, studies have shown that piperidine derivatives with THF moieties exhibit promising activity against various diseases, including neurodegenerative disorders and cancer. These findings suggest that this compound may have potential as a lead molecule for the development of new drugs.

In the context of medicinal chemistry, the design and synthesis of compounds like 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol often involve multi-step processes that require precise control over reaction conditions. The synthesis typically begins with the formation of the piperidine ring, followed by the introduction of the Boc protecting group and the THF moiety. Each step must be carefully optimized to ensure high yields and purity of the final product.

The biological evaluation of 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol has revealed several interesting properties. In vitro studies have shown that it exhibits potent activity against specific enzymes and receptors involved in various disease pathways. For example, it has been found to inhibit certain kinases that are implicated in cancer progression, making it a potential candidate for further investigation as an anticancer agent.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. While clinical data on 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol are still limited, preliminary results from preclinical studies have been encouraging. These studies have demonstrated that the compound has favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, which are critical factors for its potential use in human patients.

In conclusion, 1-Butoxycarbonyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}piperidin-4-ol (CAS No. 1440535-70-5) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique structural features and promising biological activities make it a valuable candidate for further development as a potential therapeutic agent. Ongoing studies will continue to explore its full potential and pave the way for new treatments for various diseases.